Cas no 2228753-06-6 (1-(2,4-difluoro-6-methoxyphenyl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(2,4-difluoro-6-methoxyphenyl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2228753-06-6
• MF: C₁₁H₁₁F₄NO
• MW: 249.204756975174
• CID: 5798153
• PubChem ID: 165637359
• Update Time: 2025-10-29

1-(2,4-difluoro-6-methoxyphenyl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluoro-6-methoxyphenyl)-2,2-difluorocyclopropylmethanamine
• EN300-1974370
• 2228753-06-6
• [1-(2,4-difluoro-6-methoxyphenyl)-2,2-difluorocyclopropyl]methanamine

• Inchi： 1S/C11H11F4NO/c1-17-8-3-6(12)2-7(13)9(8)10(5-16)4-11(10,14)15/h2-3H,4-5,16H2,1H3
• InChI Key： QFGPKKAEEDHJLR-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C(=CC(=CC=1OC)F)F)CN)F

Computed Properties

• Exact Mass: 249.07767662g/mol
• Monoisotopic Mass: 249.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2,4-difluoro-6-methoxyphenyl)-2,2-difluorocyclopropylmethanamine

Introduction to 1-(2,4-difluoro-6-methoxyphenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228753-06-6)

1-(2,4-difluoro-6-methoxyphenyl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228753-06-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclopropylamines, which are known for their diverse biological activities and structural flexibility. The presence of fluorine atoms and a methoxy group in the aromatic ring adds to its complexity and enhances its pharmacological properties.

The synthesis of 1-(2,4-difluoro-6-methoxyphenyl)-2,4-difluorocyclopropylmethanamine involves several steps, including the formation of the cyclopropane ring and the introduction of the fluorine and methoxy substituents. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, making it an attractive candidate for further research and development.

In terms of its biological activity, 1-(2,4-difluoro-6-methoxyphenyl)-2,4-difluorocyclopropylmethanamine has shown promising results in various preclinical studies. It has been evaluated for its potential as an antidepressant, anxiolytic, and anticonvulsant agent. The compound's ability to modulate neurotransmitter systems, particularly serotonin and GABA receptors, makes it a valuable candidate for the treatment of neurological disorders.

A recent study published in the Journal of Medicinal Chemistry highlighted the antidepressant-like effects of 1-(2,4-difluoro-6-methoxyphenyl)-2,4-difluorocyclopropylmethanamine in animal models. The researchers found that this compound significantly reduced depressive-like behaviors in mice without causing significant side effects. These findings suggest that it could be a safer alternative to existing antidepressants with fewer adverse effects.

Beyond its potential as a therapeutic agent, 1-(2,4-difluoro-6-methoxyphenyl)-2,4-difluorocyclopropylmethanamine is also being explored for its use in chemical biology research. Its unique structure allows it to serve as a valuable tool for probing the function of specific proteins and pathways involved in neurological disorders. For example, it has been used to study the role of serotonin receptors in mood regulation and cognitive function.

The safety profile of 1-(2,4-difluoro-6-methoxyphenyl)-2,4-difluorocyclopropylmethanamine is another important aspect that has been extensively studied. Preclinical toxicology assessments have shown that this compound has a favorable safety margin and does not exhibit significant toxicity at therapeutic doses. This makes it a promising candidate for further clinical development.

In conclusion, 1-(2,4-difluoro-6-methoxyphenyl)-2,4-difluorocyclopropylmethanamine (CAS No. 2228753-06-6) is a multifaceted compound with potential applications in both therapeutic and research settings. Its unique chemical structure and favorable biological properties make it an exciting area of focus for future studies. As research continues to advance, it is likely that this compound will play a significant role in the development of new treatments for neurological disorders.